Ethyl 2-chloro-3,3,3-trifluoro-2-[(2-fluoroacetyl)amino]propanoate

• IUPAC Name: ethyl 2-chloro-3,3,3-trifluoro-2-[(2-fluoroacetyl)amino]propanoate
• InChI: InChI=1S/C7H8ClF4NO3/c1-2-16-5(15)6(8,7(10,11)12)13-4(14)3-9/h2-3H2,1H3,(H,13,14)
• InChI Key: HWXLGVLMENNNDM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(F)(F)F)(NC(=O)CF)Cl
• Molecular Formula: C7H8ClF4NO3
• Molecular Weight: 265.59 g/mol

Description

Ethyl 2-chloro-3,3,3-trifluoro-2-[(2-fluoroacetyl)amino]propanoate is a chemical compound with the molecular formula C7H8ClF4NO3. It is a derivative of propanoic acid.

Molecular Structure Analysis

The molecular structure of this compound includes a propanoic acid backbone with a trifluoro group and a 2-fluoroacetyl amino group. The exact structure can be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 265.59. Other physical and chemical properties such as boiling point, vapor pressure, and solubility can be determined through experimental methods.

Mechanism of Action

Target of Action

Compounds with similar trifluoromethyl groups have been found to act as antagonists for thecalcitonin gene-related peptide (CGRP) receptor . CGRP receptors are found in the meningeal blood vessels and dura, which are pain-sensitive and innervated by peripheral sensory trigeminal nerves .

Advantages and Limitations for Lab Experiments

Ethyl 2-chloro-3,3,3-trifluoro-2-[(2-fluoroacetyl)amino]propanoate has several advantages for use in lab experiments, including its stability and low toxicity. However, this compound is a relatively new compound, and more research is needed to fully understand its potential applications and limitations.

Future Directions

There are several future directions for the research of Ethyl 2-chloro-3,3,3-trifluoro-2-[(2-fluoroacetyl)amino]propanoate. One potential direction is the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease. Another direction is the synthesis of new proline analogs using this compound as a starting material. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research.

Scientific Research Applications

Ethyl 2-chloro-3,3,3-trifluoro-2-[(2-fluoroacetyl)amino]propanoate has been used in various scientific research applications, including the synthesis of proline analogs and the development of new drugs. This compound has been found to have potential as a selective inhibitor of the enzyme prolyl oligopeptidase, which is involved in the degradation of neuropeptides. This inhibition could lead to the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease.